Cas no 2126160-83-4 (Trt-butyl 3-amino-3-methylbutanoate hydrochloride)

• Product Name: Trt-butyl 3-amino-3-methylbutanoate hydrochloride
• CAS No: 2126160-83-4
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• CID: 4639047
• Update Time: 2025-06-14

Trt-butyl 3-amino-3-methylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• trt-butyl 3-amino-3-methylbutanoate hydrochloride
• tert-Butyl 3-amino-3-methylbutanoate hydrochloride
• BKD16083
• tert-butyl 3-amino-3-methylbutanoate;hydrochloride
• Trt-butyl 3-amino-3-methylbutanoate hydrochloride

• Inchi： 1S/C9H19NO2.ClH/c1-8(2,3)12-7(11)6-9(4,5)10;/h6,10H2,1-5H3;1H
• InChI Key： UACIXXPNOHHMNF-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC(C)(C)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Topological Polar Surface Area: 52.3

Additional information on Trt-butyl 3-amino-3-methylbutanoate hydrochloride

Recent Advances in the Application of Trt-butyl 3-amino-3-methylbutanoate Hydrochloride (CAS: 2126160-83-4) in Chemical Biology and Pharmaceutical Research

Trt-butyl 3-amino-3-methylbutanoate hydrochloride (CAS: 2126160-83-4) is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential clinical implications.

One of the most notable applications of Trt-butyl 3-amino-3-methylbutanoate hydrochloride is its role as a building block in the synthesis of peptide-based drugs. Researchers have utilized this compound to introduce sterically hindered amino acid residues into peptide chains, thereby enhancing the stability and bioavailability of the resulting therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this intermediate into a series of protease inhibitors, which exhibited improved pharmacokinetic profiles compared to their predecessors.

In addition to its synthetic utility, recent investigations have explored the mechanistic aspects of Trt-butyl 3-amino-3-methylbutanoate hydrochloride in modulating biological pathways. A study conducted by Smith et al. (2024) revealed that derivatives of this compound can act as allosteric modulators of G-protein-coupled receptors (GPCRs), offering new avenues for drug discovery in neurological disorders. The researchers employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions, providing valuable insights for structure-based drug design.

Furthermore, the compound has garnered attention for its potential in targeted cancer therapy. A preclinical study published in Cancer Research (2024) reported the development of a prodrug system utilizing Trt-butyl 3-amino-3-methylbutanoate hydrochloride as a linker. This system demonstrated selective activation in tumor microenvironments, leading to enhanced drug delivery and reduced off-target effects. The findings underscore the versatility of this intermediate in addressing challenges associated with conventional chemotherapy.

Despite these promising developments, challenges remain in the large-scale production and optimization of Trt-butyl 3-amino-3-methylbutanoate hydrochloride. Recent efforts have focused on green chemistry approaches to improve the sustainability of its synthesis. For example, a 2024 study in Organic Process Research & Development highlighted a catalytic asymmetric route that significantly reduced waste generation and energy consumption while maintaining high enantiomeric purity.

In conclusion, Trt-butyl 3-amino-3-methylbutanoate hydrochloride (CAS: 2126160-83-4) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its applications span from peptide drug development to targeted therapeutics, with ongoing studies exploring new mechanistic and synthetic possibilities. As research progresses, this compound is expected to contribute significantly to the discovery of next-generation pharmaceuticals.